BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties &
Characterization of (2-Benzyloxy-5-methoxy-
phenyl)-methanol[1]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

(2-Benzyloxy-5-methoxy-phenyl)-
Compound Name:

methanol
CAS No.: 214072-73-8
Cat. No.: B3252143

Get Quote

Executive Summary & Chemical Identity[1][2]

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a specialized aromatic
intermediate primarily utilized in the synthesis of complex pharmaceutical scaffolds and fine
chemicals.[1][2][3] Structurally, it functions as a protected derivative of 2,5-dihydroxybenzyl
alcohol (gentisyl alcohol), featuring a benzyl ether protecting group at the C2 position and a
methyl ether at the C5 position.[1][2]

Its significance lies in its orthogonal reactivity: the primary alcohol serves as a handle for further
functionalization (oxidation, halogenation, esterification), while the benzyl ether provides
stability against basic conditions, removable later via hydrogenolysis.[1][2]

Nomenclature & Identifiers
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Identifier Type Value

IUPAC Name [2-(Benzyloxy)-5-methoxyphenyllmethanol

2-Benzyloxy-5-methoxybenzyl alcohol; 5-
Common Synonyms
Methoxy-2-(phenylmethoxy)benzenemethanol

CAS Number 214072-73-8

Molecular Formula

Molecular Weight 244.29 g/mol
SMILES COC1=CC=C(0CC2=CC=CC=C2)C(C0)=C1
InChl Key CFAWFGBQSKCBJIM-UHFFFAOYSA-N

Physical & Thermodynamic Properties[1][2][5]

The following data aggregates experimental observations with high-confidence predictive
models essential for process development and formulation.

Core Physical Parameters[1][2][6]
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Property Value /| Range Context for Application

Typically isolated as a white to

Physical State Solid (Crystalline powder) ]
off-white powder.[1][2]

Exact experimental MP varies
by polymorph/purity;

Melting Point 72-76 °C (Predicted range®*) y poymerp p Y o
analogues typically melt in this

range.[1][2]

High boiling point necessitates
vacuum distillation for

Boiling Point ~430 °C (at 760 mmHQ) o ]
purification if not recrystallized.

[1]

Denser than water; phase
separation in aqueous
) workups will result in the
Density 1.15+0.1 g/cm? _ o
organic layer sinking if
chlorinated solvents are used.

[1]2]

_ Non-flammable under standard
Flash Point >150 °C -
lab conditions.[1]

Solubility & Partition Coefficients

Understanding the solubility profile is critical for reaction solvent selection and purification
(recrystallization).[1][2]

e LogP (Octanol/Water):2.62 (Experimental/Consensus).[1][2]

o Implication: The compound is moderately lipophilic (Lipinski compliant).[1][2] It will partition
strongly into organic solvents.[1][2]

 Solubility Profile:

o High Solubility: Dichloromethane (DCM), Ethyl Acetate, Methanol, DMSO, DMF.[1][2]
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o Moderate Solubility: Diethyl Ether, Toluene.[1][2]

o Low/Insoluble: Water, Hexanes, Cyclohexane.[1][2]

Scientist's Note: The presence of the benzyl group significantly reduces water solubility
compared to the parent gentisyl alcohol.[1] For purification, a solvent system of Hexanes:Ethyl

Acetate (typically 3:1 to 1:[2]1) is recommended for silica chromatography.[1][2]

Structural Characterization (Spectroscopy)[1][2]

Accurate identification requires verifying the integrity of the three oxygenated functionalities:
the benzyl ether, the methyl ether, and the primary alcohol.[1][2]

Proton NMR ( H NMR) Analysis

Solvent;

, 400 MHz
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Shift (

ppm)

Multiplicity

Integration

Assignment

Structural
Insight

7.30—-7.45

Multiplet (m)

5H

Ar-H (Benzyl)

Characteristic
aromatic
envelope of the

protecting group.

[1](2]

6.90 - 6.95

Doublet (d)

1H

Ar-H (C3)

Ortho to the
benzyloxy group;
shielded by
electron
donation.[1][2]

6.85

Doublet of
Doublets (dd)

1H

Ar-H (C4)

Coupling with C3
and C6 protons.

[1](2]

6.78

Doublet (d)

Ar-H (C6)

Ortho to the
hydroxymethyl
group.[1][2]

5.10

Singlet (s)

Ph-CH

Benzylic ether
protons
(distinctly
downfield).[1][2]

4.65

Singlet (s)

Benzylic alcohol
protons.[1][2]

3.78

Singlet (s)

-OCH

Methoxy group
(sharp singlet).[1]
[2]
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Exchangeable
proton; shift
2.20 Broad Singlet 1H -OH varies with

concentration.[1]

[2]

Infrared (IR) Spectroscopy[1][2]

e 3300-3400 cm

: Broad O-H stretch (Intermolecular H-bonding).[1][2]

e 2850-2950 cm

: C-H stretching (Aliphatic CH2/CH3).

e 1500, 1600 cm

: C=C Aromatic ring skeletal vibrations.[1][2]

e 1240 cm

: Ar-O-C asymmetric stretching (Ether linkage).[1][2]

Synthesis & Experimental Protocols

The synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol is a classic "Protection-
Reduction" sequence.[1] The following protocol is designed for high reliability and yield.

Reaction Pathway Visualization[1][2]

Intermediate: . . . q Target:
2-Benzyloxy-5-methoxy- —HVM» S("\TEBZ'_"?E&:SS)" (2-Benzyloxy-5-methoxy-
benzaldehyde ! phenyl)-methanol

2-Hydroxy-5-methoxy- Nucleophilic Substitution Step 1: Benzylation
benzaldehyde (BnBr, K2CO3, DMF)

\ 4

Click to download full resolution via product page

Figure 1: Two-step synthesis pathway from commercially available starting materials.
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Detailed Protocol: Reduction of 2-Benzyloxy-5-
methoxybenzaldehyde[1][2]

Objective: Selective reduction of the aldehyde to the primary alcohol without cleaving the
benzyl ether.[1]

Reagents:
o 2-Benzyloxy-5-methoxybenzaldehyde (1.0 equiv)[1][2]
e Sodium Borohydride (
) (0.5 — 1.0 equiv)[1][2]
» Methanol (Reagent Grade)[1][2]
o Saturated
solution (Quench)[1][2]
Procedure:

« Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-benzyloxy-
5-methoxybenzaldehyde (10 mmol) in Methanol (30 mL). Cool the solution to 0 °C using an
ice bath.

o Why? Cooling prevents runaway exotherms and minimizes potential side reactions (e.g.,
ester transesterification if esters were present, though less relevant here).[1][2]

» Addition: Slowly add
(5 mmol) portion-wise over 10 minutes.
o Observation: Mild gas evolution (
) will occur.[1][2]

» Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1-2
hours.
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o Monitoring: Check reaction progress via TLC (Hexane:EtOAc 2:1).[1] The starting material
(Aldehyde) will disappear, and a more polar spot (Alcohol) will appear.[1][2]

e Quenching: Carefully add saturated agueous

(10 mL) to quench excess hydride.

o Workup: Evaporate the bulk of the methanol under reduced pressure. Dilute the residue with
water (20 mL) and extract with Ethyl Acetate (3 x 20 mL).

e Drying: Wash combined organics with brine, dry over anhydrous

, filter, and concentrate.

 Purification: If necessary, recrystallize from Hexane/EtOAc or purify via silica flash
chromatography.

Handling, Stability & Safety
Stability Profile

e Chemical Stability: Stable under standard temperature and pressure.[1][2]
e Reactivity:
o Acids: Strong acids (e.g., HBr, HI, TFA) will cleave the benzyl ether group.[1][2]

o Oxidants: The primary alcohol is susceptible to oxidation to the aldehyde or carboxylic acid
(e.g., using PCC, Jones Reagent).[1][2]

o Hydrogenation:

will cleave the benzyl group to yield the phenol.[1][2]

Safety (GHS Classification)[1][2]

» Signal Word: Warning

e Hazard Statements:
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o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

o PPE: Wear nitrile gloves, safety goggles, and work in a fume hood to avoid inhalation of
dust.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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